Bis(trimethylsilyl) sebacate
Overview
Description
Bis(trimethylsilyl) sebacate is a useful research compound. Its molecular formula is C16H34O4Si2 and its molecular weight is 346.61 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ligand Synthesis in Organometallic Chemistry : Bis(trimethylsilyl) derivatives, including Bis(trimethylsilyl) sebacate, are used in the synthesis of organometallic compounds such as ferrocenophanes. These compounds have applications in catalysis and materials science (Thaler et al., 2001).
Polymer Synthesis and Characterization : this compound is involved in the synthesis of degradable poly(silyl ester)s. These polymers are characterized by various spectroscopic techniques and have potential applications in biodegradable materials and medical devices (Weinberg et al., 1998).
Enhancement of Electrochemical Performance : In the field of energy storage, bis(trimethylsilyl) derivatives are used as electrolyte additives to improve the performance of lithium-ion batteries. These additives enhance the capacity retention and rate capability of electrode materials (Zhuang et al., 2018).
Synthesis of High Molecular Weight Esters : The compound is relevant in the synthesis of high molecular weight esters like bis(2-ethylhexyl) sebacate, which are significant for their use as lubricants. Understanding the solubility properties of these esters in supercritical carbon dioxide is crucial for industrial applications (Narayan et al., 2015).
Organic Synthesis and Catalysis : Bis(trimethylsilyl) derivatives are used in the synthesis of selenoketones and selenoaldehydes. These compounds have applications in organic synthesis and may be used in catalytic processes (Degl'innocenti et al., 2009).
Chromatographic Applications : Bis(trimethylsilyl)acetamide, a related compound, has been used for the silylation of lipolysis products for gas-liquid chromatography, enhancing the analysis of complex lipid mixtures (Tallent & Kleiman, 1968).
Safety and Hazards
According to the safety data sheet, if inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult . If the chemical comes into contact with the skin, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water . In case of eye contact, rinse with pure water for at least 15 minutes . If ingested, rinse mouth with water and do not induce vomiting . In case of a fire, use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish .
Properties
IUPAC Name |
bis(trimethylsilyl) decanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H34O4Si2/c1-21(2,3)19-15(17)13-11-9-7-8-10-12-14-16(18)20-22(4,5)6/h7-14H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDACUOPQFMCPLO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)OC(=O)CCCCCCCCC(=O)O[Si](C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H34O4Si2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70701279 |
Source
|
| Record name | Bis(trimethylsilyl) sebacate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70701279 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
18408-42-9 |
Source
|
| Record name | Bis(trimethylsilyl) sebacate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70701279 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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